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Compound of Interest

Compound Name:
Tetrakis(octadecylthio)tetrathiafulv

alene

CAS No.: 105782-53-4

Cat. No.: B033955

Get Quote

Executive Summary
The derivative Tetrakis(octadecylthio)tetrathiafulvalene (TTC18-TTF) represents a

benchmark in the design of organic semiconductors. Unlike its short-chain counterparts,

TTC18-TTF leverages the "Molecular Fastener" effect—a supramolecular phenomenon where

long alkyl chains (C18) interdigitate to enforce a rigid, high-mobility packing of the conductive

TTF cores.

This guide provides a rigorous analysis of the molecular architecture, crystal packing

mechanics, and thin-film processing protocols required to exploit TTC18-TTF for Organic Field-

Effect Transistors (OFETs) and conductive Langmuir-Blodgett (LB) films.

Part 1: Molecular Architecture & Conformation
The Core-Shell Duality
The TTC18-TTF molecule functions as a dual-zone system:
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The Electronic Core: The central Tetrathiafulvalene (TTF) moiety serves as the charge

carrier highway. It is electron-rich (donor) and capable of reversible oxidation to stable cation

radicals (

) and dications (

).

The Insulating Shell: Four octadecylthio (

) chains act as steric regulators.

Conformational Switching (Boat vs. Chair)
A critical design parameter is the flexibility of the central

bond and the

bonds.

Short Chains (

): Derivatives often adopt a boat-like conformation due to steric hindrance, preventing
effective

-

overlap.

Long Chains (

, including C18): The van der Waals forces between the long alkyl chains dominate, forcing
the molecule into a chair-like conformation. This flattens the central TTF core relative to the
stacking axis, enabling high-mobility transport.

Visualization of Functional Zones
The following diagram illustrates the functional segregation within the molecule.
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Figure 1: Functional decomposition of TTC18-TTF. The synergy between the redox-active core

and the alkyl 'fasteners' drives the material's bulk properties.

Part 2: Supramolecular Assembly & The Fastener
Effect
Crystal Packing Mechanism
TTC18-TTF crystallizes in a triclinic system (typically Space Group

). The packing is defined by Segregated Stacking, where TTF cores form conductive columns
separated by insulating alkyl regions.

The "Molecular Fastener" Effect
In derivatives with

, the alkyl chains do not merely act as spacers; they actively "zip" together.

Mechanism: The alkyl chains of adjacent molecules interdigitate. The cumulative van der

Waals energy (

kcal/mol per

group) overcomes the steric repulsion of the core.

Result: This compression reduces the intracolumnar
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distance to

(the van der Waals radius sum), significantly increasing the transfer integral (

) between molecules.

Visualization of Packing Dynamics
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Figure 2: The 'Zipper' mechanism. Interdigitation of C18 chains compresses the TTF cores,

enhancing orbital overlap.

Part 3: Experimental Protocols
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Synthesis of TTC18-TTF
Causality: Direct coupling of thione precursors ensures high symmetry and purity, essential for

electronic grade materials.

Precursor: 4,5-bis(octadecylthio)-1,3-dithiole-2-thione.

Protocol:

Coupling: Dissolve precursor (2 eq.) in freshly distilled Triethyl Phosphite (

).

Reaction: Heat to 120°C under Argon atmosphere for 3-5 hours.

Note:

acts as both solvent and desulfurizing agent.

Precipitation: Cool to room temperature. The product often precipitates due to the low

solubility of the C18 chains.

Purification: Filter the solid. Wash with MeOH (to remove phosphite byproducts).

Recrystallize from Chlorobenzene or Hexane.

Validation:

-NMR (check integration of

vs Core) and Elemental Analysis.

Langmuir-Blodgett (LB) Film Fabrication
Causality: The amphiphilic nature (hydrophobic chains vs polarizable core) allows precise

monolayer control at the air-water interface.
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Parameter Setting Rationale

Solvent Chloroform or Benzene
Good solubility for spreading;

high volatility.

Concentration 0.5 - 1.0 mg/mL
Prevents aggregation prior to

spreading.

Subphase
Ultrapure Water (

)

Eliminates ionic impurities that

disrupt packing.

Target Pressure 20 - 25 mN/m
Ensures "Solid" phase packing

without collapse.

Transfer Ratio
Indicates defect-free Y-type

deposition.

Thin-Film Transistor (OFET) Fabrication Workflow
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Figure 3: OFET fabrication pipeline. OTS treatment is critical to match the surface energy of the

C18 chains.

Part 4: Electronic Characterization & Data
Interpretation
Charge Transport Metrics
When characterizing TTC18-TTF devices, the following metrics validate the "Fastener"

hypothesis:

Mobility (

): Expect
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to

for thin films. Single crystals may exceed

.

Anisotropy: Charge transport is highly anisotropic (1D). Mobility along the stacking axis (b-

axis) is orders of magnitude higher than perpendicular axes.

Annealing Response: Post-deposition annealing at 60-80°C typically increases mobility by 2-

5x.

Mechanism:[1] Annealing provides thermal energy for alkyl chains to re-organize into the

thermodynamically stable interdigitated state.

Structural Validation (XRD)
Low Angle Peaks: Look for a series of

peaks corresponding to the long c-axis spacing (

for C18).

High Angle Peaks: A peak at

(d ~ 3.6-3.8

) confirms the

-

stacking distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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